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Compound of Interest

Compound Name: Estrogen receptor-IN-1

Cat. No.: B12401403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Estrogen Receptor-IN-1, a

notable inhibitor of estrogen receptors. The document details its chemical structure, biological

activity, and the experimental context of its characterization, designed for professionals in the

fields of molecular biology, pharmacology, and drug discovery.

Chemical Identity and Properties
Estrogen Receptor-IN-1, also identified as compound 16 in the primary literature, is a small

molecule inhibitor of estrogen receptors alpha (ERα) and beta (ERβ). Its core structure features

a phosphine-borane complex, a novel building block in medicinal chemistry designed to

modulate hydrophobicity and biological activity.

Table 1: Chemical and Physical Properties of Estrogen Receptor-IN-1
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Property Value

Common Name Estrogen Receptor-IN-1 (compound 16)

Molecular Formula C₁₄H₁₆OSi

CAS Number 74027-99-9

SMILES String
OC1=CC=C(--INVALID-LINK--

(C)C2=CC=CC=C2)C=C1

Appearance Colorless to light yellow oil

Biological Activity
Estrogen Receptor-IN-1 demonstrates potent inhibitory activity against both major subtypes of

the estrogen receptor. The primary quantitative measure of its efficacy is the half-maximal

inhibitory concentration (IC₅₀), which indicates the concentration of the inhibitor required to

reduce the activity of the enzyme by 50%.

Table 2: In Vitro Inhibitory Activity of Estrogen Receptor-IN-1[1]

Target IC₅₀ (µM)

Estrogen Receptor α (ERα) 13.5

Estrogen Receptor β (ERβ) 13.5

Experimental Protocols
The following section outlines the general methodologies employed in the characterization of

estrogen receptor inhibitors like Estrogen Receptor-IN-1, based on standard practices in the

field. The specific details are derived from the primary research publication by Saito H, et al.

Estrogen Receptor Inhibition Assay
The inhibitory activity of Estrogen Receptor-IN-1 was likely determined using a competitive

binding assay. A generalized protocol for such an assay is as follows:
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Preparation of Reagents:

Recombinant human ERα and ERβ proteins.

Fluorescently labeled estradiol (e.g., Fluormone ES2).

Assay buffer (e.g., phosphate-buffered saline with bovine serum albumin).

Serial dilutions of Estrogen Receptor-IN-1.

Assay Procedure:

ERα or ERβ protein is incubated with the fluorescently labeled estradiol in the presence of

varying concentrations of Estrogen Receptor-IN-1.

The mixture is incubated to allow for competitive binding to reach equilibrium.

The fluorescence polarization or a similar detection method is used to measure the

amount of fluorescently labeled estradiol bound to the receptor.

Data Analysis:

The data is plotted as the percentage of inhibition versus the logarithm of the inhibitor

concentration.

The IC₅₀ value is calculated by fitting the data to a sigmoidal dose-response curve.

Signaling Pathways
Estrogen receptors are transcription factors that, upon activation by estrogen, modulate the

expression of a wide array of genes. This regulation occurs through both direct and indirect

genomic signaling pathways. Inhibitors like Estrogen Receptor-IN-1 block these downstream

effects by preventing the initial binding of estrogen to its receptor.

Classical (Genomic) Estrogen Signaling Pathway
The canonical pathway involves the binding of estrogen to ER in the cytoplasm, leading to

receptor dimerization and translocation to the nucleus. The ER dimer then binds to Estrogen
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Response Elements (EREs) in the promoter regions of target genes, recruiting coactivator

proteins and initiating transcription.
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Caption: Classical Estrogen Receptor Signaling Pathway and Point of Inhibition.

Experimental Workflow for Inhibitor Characterization
The process of identifying and characterizing a novel inhibitor like Estrogen Receptor-IN-1
follows a structured workflow, from initial screening to detailed biological evaluation.

Inhibitor Characterization Workflow

Compound Library Screening

Hit Identification

Lead Optimization
(e.g., Synthesis of Analogues)

In Vitro Assays
(e.g., IC50 Determination)
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Caption: General Workflow for the Discovery and Development of Receptor Inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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